Cas no 1396854-66-2 (N-4-(furan-2-yl)butan-2-yl-1-phenyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-4-(furan-2-yl)butan-2-yl-1-phenyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1396854-66-2
• MF: C₂₂H₂₁N₅O₂
• MW: 387.434444189072
• CID: 5907792
• PubChem ID: 71793899
• Update Time: 2025-07-09

N-4-(furan-2-yl)butan-2-yl-1-phenyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(furan-2-yl)butan-2-yl]-1-phenyl-5-pyridin-2-yltriazole-4-carboxamide
• AKOS024544357
• N-(4-(furan-2-yl)butan-2-yl)-1-phenyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide
• 1396854-66-2
• N-[3-(2-furyl)-1-methylpropyl]-1-phenyl-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxamide
• VU0540988-1
• F6247-0693
• N-[4-(furan-2-yl)butan-2-yl]-1-phenyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide
• N-4-(furan-2-yl)butan-2-yl-1-phenyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C22H21N5O2/c1-16(12-13-18-10-7-15-29-18)24-22(28)20-21(19-11-5-6-14-23-19)27(26-25-20)17-8-3-2-4-9-17/h2-11,14-16H,12-13H2,1H3,(H,24,28)
• InChI Key： CWRNKQCSLGWBIM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C2=NC=CC=C2)=C(C(NC(CCC2=CC=CO2)C)=O)N=N1

Computed Properties

• Exact Mass: 387.16952493g/mol
• Monoisotopic Mass: 387.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 85.8Ų

Additional information on N-4-(furan-2-yl)butan-2-yl-1-phenyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide

Compound CAS No. 1396854-66-2: N-(4-(furan-2-yl)butan-2-yl)-1H-[1,2,3]triazole derivative

The compound with CAS No. 1396854-66-2, named N-(4-(furan-2-yl)butan-2-yl)-1H-[1,2,3]triazole derivative, is a highly specialized organic compound with significant potential in the field of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a triazole ring system, a furan substituent, and a phenyl group. The combination of these functional groups makes it a promising candidate for various applications.

Recent studies have highlighted the importance of triazole-containing compounds in drug design due to their ability to form stable hydrogen bonds and their potential as bioisosteres. The presence of the furan moiety in this compound further enhances its versatility, as furan derivatives are known for their anti-inflammatory and antioxidant properties. Additionally, the phenyl group contributes to the compound's aromaticity and stability.

One of the most exciting aspects of this compound is its potential in the development of new pharmaceutical agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory processes, making it a potential candidate for anti-inflammatory drug development. Furthermore, its triazole ring system has shown promise in targeting specific receptors, which could lead to novel treatments for conditions such as cancer and neurodegenerative diseases.

In terms of synthesis, this compound can be prepared through a variety of methods, including click chemistry approaches that utilize azide and alkyne coupling reactions. These methods not only enhance the efficiency of synthesis but also allow for the incorporation of additional functional groups to tailor the compound's properties for specific applications.

The compound's stability under various conditions has also been a focus of recent research. Studies have shown that it exhibits excellent thermal stability and resistance to oxidative degradation, making it suitable for use in both laboratory settings and industrial applications. Its solubility properties have also been optimized through structural modifications, further expanding its utility.

Another area where this compound has shown potential is in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new types of conductive polymers and semiconductors. Researchers are currently exploring its ability to form self-assembled monolayers and its compatibility with various fabrication techniques.

In conclusion, the compound with CAS No. 1396854-66-2 represents a significant advancement in organic chemistry with broad applications across multiple fields. Its versatile structure, combined with recent breakthroughs in synthesis and application research, positions it as a key player in future developments in medicinal chemistry and materials science.